Cas no 1263078-22-3 ((S)-1-(2,5-Bis-trifluoromethylphenyl)butylamine hydrochloride)

• Product Name: (S)-1-(2,5-Bis-trifluoromethylphenyl)butylamine hydrochloride
• CAS No: 1263078-22-3
• MF: C₁₂H₁₄ClF₆N
• MW: 321.689683437347
• CID: 2625254
• PubChem ID: 50999058
• Update Time: 2025-06-15

(S)-1-(2,5-Bis-trifluoromethylphenyl)butylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,5-Bis-trifluoromethylphenyl)butylamine hydrochloride
• 1263078-22-3
• (S)-1-(2,5-Bis(trifluoromethyl)phenyl)butan-1-aminehydrochloride

• MDL： MFCD12068550
• Inchi： 1S/C12H13F6N.ClH/c1-2-3-10(19)8-6-7(11(13,14)15)4-5-9(8)12(16,17)18;/h4-6,10H,2-3,19H2,1H3;1H/t10-;/m0./s1
• InChI Key： AMZRSYXGKSZQIV-PPHPATTJSA-N
• SMILES： Cl.FC(C1C=CC(C(F)(F)F)=CC=1[C@H](CCC)N)(F)F

Computed Properties

• Exact Mass: 321.0718961Da
• Monoisotopic Mass: 321.0718961Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-1-(2,5-Bis-trifluoromethylphenyl)butylamine hydrochloride

Introduction to (S)-1-(2,5-Bis-trifluoromethylphenyl)butylamine hydrochloride (CAS No. 1263078-22-3)

(S)-1-(2,5-Bis-trifluoromethylphenyl)butylamine hydrochloride, with the CAS number 1263078-22-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a chiral center and a highly substituted aromatic ring system. The presence of trifluoromethyl groups on the aromatic ring imparts distinct electronic and steric properties, making this compound a promising candidate for various applications in medicinal chemistry.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in drug delivery systems. This property is particularly valuable in the development of oral and injectable medications, where bioavailability and pharmacokinetic profiles are paramount. The chiral nature of the compound, specifically the (S)-configuration, is also of great interest due to its potential impact on enantioselective interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of< strong>2,5-bis-trifluoromethylphenyl substituents. These groups are known to enhance metabolic stability and binding affinity, making them attractive for drug design. The< strong>butylamine moiety further contributes to the compound's pharmacological profile by providing a flexible alkyl chain that can interact with biological targets in multiple ways.

Recent studies have explored the potential applications of (S)-1-(2,5-bis-trifluoromethylphenyl)butylamine hydrochloride in the treatment of various diseases. For instance, research has suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The< strong>trifluoromethyl groups are particularly noteworthy for their ability to modulate enzyme activity by influencing electronic distributions and steric hindrance.

The< strong>S-configuration of the amine group is also significant, as it can lead to preferential binding interactions with specific biological targets compared to its enantiomer. This enantioselectivity is a key consideration in drug development, as it can lead to improved efficacy and reduced side effects. The hydrochloride salt form further enhances the compound's stability and bioavailability, making it a more practical candidate for clinical use.

The synthesis of (S)-1-(2,5-bis-trifluoromethylphenyl)butylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The introduction of< strong>trifluoromethyl groups typically involves palladium-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies must be optimized to ensure high yields and minimal racemization.

The pharmacological activity of this compound has been investigated in various preclinical models. Initial studies have shown that it may have potential applications in the treatment of neurological disorders, where its ability to interact with central nervous system receptors could lead to therapeutic benefits. Additionally, its structural features make it a candidate for developing anti-inflammatory agents, as it can modulate key signaling pathways involved in inflammation.

The< strong>S-enantiomer is particularly interesting due to its unique interaction profile with biological targets. Studies have demonstrated that enantiopure compounds can exhibit different pharmacological effects compared to racemic mixtures. This observation underscores the importance of developing enantioselective drugs that target specific biological pathways with high precision.

In conclusion, (S)-1-(2,5-bis-trifluoromethylphenyl)butylamine hydrochloride (CAS No. 1263078-22-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of< strong>trifluoromethyl groups and a chiral center, make it an attractive candidate for drug development. Further research is warranted to fully explore its therapeutic potential and optimize its synthetic routes for clinical use.